N-Acetyl-9-deoxyneuraminic acid
N-Acetyl-9-deoxyneuraminic acid
Brand Name:
Vulcanchem
CAS No.:
117193-36-9
VCID:
VC20847629
InChI:
InChI=1S/C11H19NO8/c1-4(13)8(16)9-7(12-5(2)14)6(15)3-11(19,20-9)10(17)18/h4,6-9,13,15-16,19H,3H2,1-2H3,(H,12,14)(H,17,18)/t4-,6+,7-,8-,9-,11+/m1/s1
SMILES:
CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O
Molecular Formula:
C11H19NO8
Molecular Weight:
293.27 g/mol
N-Acetyl-9-deoxyneuraminic acid
CAS No.: 117193-36-9
Cat. No.: VC20847629
Molecular Formula: C11H19NO8
Molecular Weight: 293.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117193-36-9 |
|---|---|
| Molecular Formula | C11H19NO8 |
| Molecular Weight | 293.27 g/mol |
| IUPAC Name | (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C11H19NO8/c1-4(13)8(16)9-7(12-5(2)14)6(15)3-11(19,20-9)10(17)18/h4,6-9,13,15-16,19H,3H2,1-2H3,(H,12,14)(H,17,18)/t4-,6+,7-,8-,9-,11+/m1/s1 |
| Standard InChI Key | HTPINWISPUXEEO-RXPPVQSPSA-N |
| Isomeric SMILES | C[C@H]([C@H]([C@H]1[C@@H]([C@H](C[C@](O1)(C(=O)O)O)O)NC(=O)C)O)O |
| SMILES | CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O |
| Canonical SMILES | CC(C(C1C(C(CC(O1)(C(=O)O)O)O)NC(=O)C)O)O |
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